Cas no 2228082-81-1 (methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate)

• Product Name: methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate
• CAS No: 2228082-81-1
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6082713
• PubChem ID: 165669482
• Update Time: 2025-10-28

methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate
• EN300-1734622
• 2228082-81-1

• Inchi： 1S/C13H25NO2/c1-9-5-7-10(8-6-9)13(2,3)11(14)12(15)16-4/h9-11H,5-8,14H2,1-4H3
• InChI Key： QYXBIVXBMVJASH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate

Methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate (CAS No. 2228082-81-1): A Comprehensive Overview

Methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate, identified by its CAS number 2228082-81-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic biology. The detailed exploration of its chemical properties, biological activities, and emerging research applications provides a comprehensive understanding of its relevance in modern scientific endeavors.

The molecular structure of methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate consists of a butanoate backbone substituted with an amino group at the second carbon and a methyl group at the third carbon. Additionally, the presence of a 4-methylcyclohexyl side chain introduces a complex three-dimensional arrangement, which can influence its solubility, stability, and interactions with biological targets. This structural complexity makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds with tailored structural motifs to enhance therapeutic efficacy and minimize side effects. Methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate stands out due to its potential to serve as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and condensations, makes it a versatile building block for drug discovery programs.

One of the most compelling aspects of methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate is its reported biological activity. Preclinical studies have suggested that this compound exhibits modulatory effects on certain enzymatic pathways, which could be exploited for therapeutic purposes. For instance, its interaction with specific proteases or kinases may lead to the development of new treatments for inflammatory diseases or metabolic disorders. The precise mechanism of action remains an area of active research, but preliminary findings are promising.

The synthesis of methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to access this compound in a scalable manner. The development of efficient synthetic routes is crucial for both academic research and industrial applications, as it enables the production of sufficient quantities for further characterization and testing.

The pharmacokinetic properties of methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Computational modeling and experimental studies are being conducted to predict and verify these properties, respectively. Such efforts are critical for assessing the feasibility of translating preclinical findings into clinical trials.

In conclusion, methyl 2-amino-3-methyl-3-(4-methylcyclohexyl)butanoate (CAS No. 2228082-81-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in the development of next-generation medicines.